Cas no 2624136-12-3 (1-Nitroso-2-phenylpiperidine-4-carboxylic acid)

• Product Name: 1-Nitroso-2-phenylpiperidine-4-carboxylic acid
• CAS No: 2624136-12-3
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5640283
• PubChem ID: 165906100
• Update Time: 2025-05-20

1-Nitroso-2-phenylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27752121
• 2624136-12-3
• 1-nitroso-2-phenylpiperidine-4-carboxylic acid
• 1-Nitroso-2-phenylpiperidine-4-carboxylic acid

• Inchi： 1S/C12H14N2O3/c15-12(16)10-6-7-14(13-17)11(8-10)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,15,16)
• InChI Key： HSPFSPRXBGLDFB-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C2C=CC=CC=2)C1)N=O)=O

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70Ų

Additional information on 1-Nitroso-2-phenylpiperidine-4-carboxylic acid

1-Nitroso-2-phenylpiperidine-4-carboxylic Acid: A Comprehensive Overview

The compound 1-Nitroso-2-phenylpiperidine-4-carboxylic acid, identified by the CAS number 2624136-12-3, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. Recent advancements in chemical synthesis and characterization techniques have further elucidated its properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of 1-Nitroso-2-phenylpiperidine-4-carboxylic acid comprises a piperidine ring substituted with a nitroso group at position 1 and a phenyl group at position 2. The carboxylic acid functionality at position 4 introduces additional versatility to the molecule, enabling it to participate in a wide range of chemical reactions. This structure not only contributes to its stability but also enhances its reactivity under specific conditions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 1-Nitroso-2-phenylpiperidine-4-carboxylic acid in drug discovery. Its ability to modulate cellular pathways and interact with biological targets has been explored in preclinical models. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising anti-inflammatory properties, suggesting its potential use in treating chronic inflammatory diseases. Furthermore, its nitroso group has been shown to play a critical role in redox signaling, which is pivotal in combating oxidative stress-related disorders.

In addition to its pharmacological applications, 1-Nitroso-2-phenylpiperidine-4-carboxylic acid has found utility in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and sensors. A study conducted by researchers at the University of California revealed that incorporating this compound into polymer matrices significantly enhances their electrical conductivity, opening avenues for its application in flexible electronics.

The synthesis of 1-Nitroso-2-phenylpiperidine-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent breakthroughs in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric purity, which is crucial for its application in chiral chemistry and enantioselective reactions.

From an environmental perspective, the ecological footprint of 1-Nitroso-2-phenylpiperidine-4-carboxylic acid has been a topic of recent research. Studies indicate that its biodegradability under aerobic conditions is favorable, suggesting that it poses minimal risk to aquatic ecosystems when properly managed. However, further investigations are required to fully understand its long-term environmental impact and develop sustainable practices for its production and disposal.

In conclusion, 1-Nitroso-2-phenylpiperidine-4-carboxylic acid, CAS number 2624136-12-, represents a versatile and multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. As research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing scientific innovation across various disciplines.